Cas no 2034547-60-7 (2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide)

• Product Name: 2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
• CAS No: 2034547-60-7
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5877019
• PubChem ID: 92119956
• Update Time: 2025-10-31

2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-[1-phenyl-2-(triazol-2-yl)ethyl]acetamide
• 2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
• AKOS026692992
• N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(o-tolyloxy)acetamide
• 2034547-60-7
• F6514-6475

• Inchi： 1S/C19H20N4O2/c1-15-7-5-6-10-18(15)25-14-19(24)22-17(13-23-20-11-12-21-23)16-8-3-2-4-9-16/h2-12,17H,13-14H2,1H3,(H,22,24)
• InChI Key： CJDUXAZGGYCJLQ-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)CN1N=CC=N1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide

Compound 2034547-60-7: A Comprehensive Overview

The compound with CAS number 2034547-60-7, also known as 2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceutical agents and its potential as a precursor for novel functional materials.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an acetamide moiety, a triazole ring, and a substituted phenoxy group. The presence of these groups contributes to its versatile reactivity and stability under various chemical conditions. Researchers have explored its synthesis through multi-step reactions involving coupling agents and protecting groups, ensuring high yields and purity. The synthesis pathway has been optimized to minimize environmental impact, aligning with current green chemistry principles.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. Quantum mechanical calculations reveal that the triazole ring plays a critical role in stabilizing the molecule's electronic structure, enhancing its ability to act as a ligand in metal complexes. This property has been leveraged in the development of new catalysts for industrial processes, such as olefin polymerization and hydrogenation reactions.

In the field of pharmacology, this compound has shown promise as a drug delivery agent. Its ability to form stable amide bonds with bioactive molecules makes it an ideal candidate for targeted drug delivery systems. Preclinical studies indicate that it can enhance the solubility and permeability of poorly soluble drugs, thereby improving their therapeutic efficacy. Additionally, its biocompatibility has been confirmed through in vitro cytotoxicity assays, further supporting its suitability for medical applications.

The agrochemical industry has also taken notice of this compound's potential as a herbicide or fungicide. Field trials have demonstrated its effectiveness in controlling plant pathogens without adverse effects on crop yield. Its mode of action involves disrupting key metabolic pathways in pathogens, making it a sustainable alternative to traditional chemical pesticides.

From a materials science perspective, this compound has been investigated for its role in creating advanced polymers and coatings. Its ability to form cross-linked networks through amide bond formation enables the development of high-performance materials with excellent mechanical and thermal properties. Applications include protective coatings for aerospace components and biocompatible polymers for medical devices.

In conclusion, the compound with CAS number 2034547-60-7, or 2-(2-methylphenoxy)-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide, represents a cutting-edge advancement in modern chemistry. Its diverse applications across multiple industries underscore its significance as a versatile building block for innovative solutions. Ongoing research continues to uncover new potential uses, ensuring that this compound remains at the forefront of chemical innovation.